Cas no 1632-83-3 (1-Methylbenzimidazole)

• Product name: 1-Methylbenzimidazole
• CAS No: 1632-83-3
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD00192275
• CID: 83844
• PubChem ID: 95890

1-Methylbenzimidazole Chemical and Physical Properties

Names and Identifiers

• 1-Methylbenzimidazole
• NSC 42115
• N-Methylbenzimidazole
• 1-METHYL-1H-BENZIMIDAZOLE
• 1H-Benzimidazole, 1-methyl-
• 1-Methyl-1H-benzo[d]iMidazole
• 1H-Benzimidazole,1-methyl-(9CI)
• 1-MethylbenziMidazole 99%
• 1-methyl-benzimidazole
• Q27251417
• FT-0633720
• M2173
• NS00025326
• AS-19274
• 1 -methylbenzimidazole
• HMS1763B14
• UNII-12LW89N19Y
• A810463
• FGYADSCZTQOAFK-UHFFFAOYSA-N
• CHEMBL345855
• NSC-42115
• 1-methyl benzimidazole
• DTXSID90167530
• SY042696
• 1-Methylbenzimidazole, 99%
• J-010028
• Z53833303
• AC-24249
• EN300-16094
• AKOS001063880
• CS-W011088
• 1-MethylbenZimidaZole, 98%
• 1632-83-3
• F10497
• 12LW89N19Y
• SCHEMBL5399
• MFCD00192275
• InChI=1/C8H8N2/c1-10-6-9-7-4-2-3-5-8(7)10/h2-6H,1H
• NSC42115
• 1-methyl-1H-1,3-benzodiazole
• DB-019264
• benzimidazole, 1-methyl-

• MDL： MFCD00192275
• Inchi： InChI=1S/C8H8N2/c1-10-6-9-7-4-2-3-5-8(7)10/h2-6H,1H3
• InChI Key： FGYADSCZTQOAFK-UHFFFAOYSA-N
• SMILES： CN1C=NC2=C1C=CC=C2

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: Solids.
• Density: 1.1254
• Melting Point: 59-62 °C (lit.)
• Boiling Point: 154 °C/12 mmHg(lit.)
• Flash Point: 154°C/12mm
• Refractive Index: 1.6013
• Solubility: Soluble in methanol.
• PSA: 17.82000
• LogP: 1.57330
• Sensitiveness: Sensitive to heat and air
• Solubility: Not determined
• λmax: 277(H2O)(lit.)

1-Methylbenzimidazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36/39
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R22; R37/38; R41

1-Methylbenzimidazole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-Methylbenzimidazole

Comprehensive Guide to 1-Methylbenzimidazole (CAS No. 1632-83-3): Properties, Applications, and Industry Insights

1-Methylbenzimidazole (CAS No. 1632-83-3) is a versatile heterocyclic organic compound widely utilized in pharmaceuticals, agrochemicals, and material science. Its molecular structure, featuring a benzimidazole core with a methyl substituent, grants it unique chemical properties, making it a valuable intermediate in synthetic chemistry. This article delves into its physical and chemical characteristics, industrial applications, and emerging trends, addressing common queries from researchers and industry professionals.

The physical properties of 1-Methylbenzimidazole include a white to pale yellow crystalline appearance, a melting point range of 120–125°C, and moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO). Its chemical stability under acidic and basic conditions makes it a preferred choice for catalytic reactions and ligand synthesis. Recent studies highlight its role in corrosion inhibition, particularly in metal coatings, a topic gaining traction in sustainable industrial practices.

In the pharmaceutical sector, 1-Methylbenzimidazole serves as a key building block for antiviral and antifungal agents. Its derivatives are investigated for their bioactivity, aligning with the growing demand for novel antimicrobial compounds. Searches for "benzimidazole derivatives in drug discovery" have surged, reflecting industry interest in its therapeutic potential. Additionally, its use in organic light-emitting diodes (OLEDs) aligns with the push for energy-efficient technologies, a hot topic in material science forums.

Environmental and safety considerations are critical when handling 1-Methylbenzimidazole. While not classified as hazardous, proper storage in airtight containers away from moisture ensures longevity. FAQs like "Is 1-Methylbenzimidazole biodegradable?" are addressed by recent biodegradation studies, emphasizing its low environmental persistence. Regulatory compliance, such as REACH registration, further underscores its safe industrial use.

The market demand for 1-Methylbenzimidazole is projected to grow, driven by its applications in electronics and green chemistry. Innovations in catalytic processes and nanomaterial synthesis are expanding its utility, as seen in patent filings. For researchers exploring "alternatives to traditional benzimidazole synthesis," this compound offers a scalable and cost-effective solution.

In conclusion, 1-Methylbenzimidazole (CAS No. 1632-83-3) bridges multiple scientific disciplines, from medicine to advanced materials. Its adaptability and evolving applications make it a compound of enduring relevance, answering both current industrial needs and future technological challenges.